ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(2,2-diphenylcyclopropanecarbonyl)amino]benzoate
• InChI: InChI=1S/C25H23NO3/c1-2-29-24(28)18-13-15-21(16-14-18)26-23(27)22-17-25(22,19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-16,22H,2,17H2,1H3,(H,26,27)
• InChI Key: QWZIDJDSJNJVBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2CC2(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H23NO3
• Molecular Weight: 385.5 g/mol

Description

Ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate is a chemical compound that is widely used in scientific research. It is commonly referred to as DPCAB and belongs to the class of cyclopropyl-containing compounds. The compound is known for its unique structure and has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate is not fully understood. However, it is believed to act as an allosteric modulator of various proteins. The compound binds to specific sites on the protein and induces a conformational change, which alters the protein's activity.
Biochemical and Physiological Effects:
Ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and to modulate the activity of ion channels. The compound has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate in lab experiments is its unique structure. The compound's cyclopropyl group makes it an excellent tool for studying protein-ligand interactions. However, the compound's complex synthesis method and high cost can be a limitation for some experiments.

Future Directions

There are several future directions for the use of ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate in scientific research. One potential application is in the development of new drugs. The compound's ability to modulate protein activity makes it an attractive target for drug discovery. Another potential application is in the study of neurological disorders. The compound has been shown to have neuroprotective effects and could be used to develop new treatments for diseases such as Alzheimer's and Parkinson's. Finally, the compound's unique structure could be used to develop new fluorescent probes for studying protein-ligand interactions.
Conclusion:
Ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate is a unique compound that has been extensively studied for its potential applications in various fields. Its ability to modulate protein activity and its neuroprotective effects make it an attractive target for drug discovery. As research in this area continues, it is likely that new applications for this compound will be discovered.

Synthesis Methods

The synthesis of ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate involves several steps. The starting material is 2,2-diphenylcyclopropanecarboxylic acid, which is converted into the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 4-aminobenzoic acid ethyl ester to form the desired product.

Scientific Research Applications

Ethyl 4-{[(2,2-diphenylcyclopropyl)carbonyl]amino}benzoate has been widely used in scientific research as a tool for studying various biological processes. It is commonly used as a fluorescent probe to study the interactions between proteins and small molecules. The compound has also been used to study the binding of ligands to various receptors.